Cas no 827042-18-2 (Pentanedioic acid, 2,4-dimethyl-, dibutyl ester)

• Product Name: Pentanedioic acid, 2,4-dimethyl-, dibutyl ester
• CAS No: 827042-18-2
• MF: C₁₅H₂₈O₄
• MW: 272.380425453186
• CID: 685891
• PubChem ID: 71417723
• Update Time: 2025-04-19

Pentanedioic acid, 2,4-dimethyl-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2,4-dimethyl-, dibutyl ester
• dibutyl 2,4-dimethylpentanedioate
• DTXSID80837058
• 827042-18-2
• SCHEMBL1557964

• Inchi： 1S/C15H28O4/c1-5-7-9-18-14(16)12(3)11-13(4)15(17)19-10-8-6-2/h12-13H,5-11H2,1-4H3
• InChI Key： JCQLHTNWWADZCY-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C(C)CC(C(=O)OCCCC)C)=O

Computed Properties

• Exact Mass: 272.19875937g/mol
• Monoisotopic Mass: 272.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6Ų